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Introduction
Sodium silicide (NaSi) presents a compelling option for on-demand hydrogen generation,

particularly for portable power applications. Its reaction with water is a direct and efficient

method to produce high-purity hydrogen gas. The fundamental reaction proceeds as follows:

2NaSi(s) + 5H₂O(l) → Na₂Si₂O₅(aq) + 5H₂(g)[1]

This reaction is exothermic, releasing approximately 175 kJ/mol of energy, and does not

require a catalyst to proceed at room temperature.[1][2] The resulting by-product, aqueous

sodium silicate, is a non-toxic and common industrial chemical.[2] This document provides

detailed application notes and experimental protocols for the controlled generation and analysis

of hydrogen from sodium silicide in a laboratory setting.

Quantitative Data Summary
The following tables summarize key quantitative data gathered from various studies on

hydrogen generation from sodium silicide.

Table 1: Hydrogen Generation Performance of Sodium Silicide
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Parameter Value Reference

Theoretical Maximum

Hydrogen Yield
9.8 wt% [3]

Demonstrated Hydrogen Yield Reliably at or near 9.8 wt% [3]

Hydrogen Purity 99.99% [3]

Energy Density (Combined

Water/Powder)
> 1,300 Wh/kg (LHV) [3]

Advanced Mixture Energy

Density
> 1,600 Wh/kg (LHV) [3]

Advanced Mixture Energy

Density (with 50% water

recirculation)

> 1,854 Wh/kg (LHV) [3]

Controlled Generation Rate ~3 slpm [3]

Operating Pressure ~30 psi [3]

Table 2: Physicochemical Properties of the Reaction

Parameter Value Reference

Reaction Enthalpy ~175 kJ/mol (exothermic) [1]

Catalyst Requirement None at room temperature [2]

By-product
Aqueous Sodium Silicate

(Na₂Si₂O₅)
[1][2]

Experimental Protocols
Protocol 1: Controlled Hydrogen Generation from
Sodium Silicide in a Benchtop Reactor
This protocol describes a method for the controlled generation of hydrogen gas from the

reaction of sodium silicide powder with water in a laboratory setting.
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1.1. Materials and Equipment:

Reactants:

Sodium Silicide (NaSi) powder

Deionized water

Equipment:

Gas-tight reaction vessel (e.g., a three-necked round-bottom flask)

Water delivery system (e.g., a syringe pump with a micro-spray nozzle or a dropping

funnel)

Gas outlet connected to a gas collection system

Stirring mechanism (e.g., magnetic stirrer and stir bar)

Thermocouple or thermometer to monitor reaction temperature

Pressure transducer to monitor pressure within the reactor

Cooling system (e.g., a water bath) to manage reaction temperature

Inert gas supply (e.g., Argon or Nitrogen) for purging the system

1.2. Experimental Procedure:

System Setup: Assemble the reaction vessel, ensuring all connections are gas-tight.

Connect the water delivery system, gas outlet, thermocouple, and pressure transducer.

Place the reaction vessel in the cooling bath.

System Purge: Purge the entire system with an inert gas (e.g., Argon) for 10-15 minutes to

remove any air and moisture.

Reactant Loading: Under an inert atmosphere (e.g., in a glovebox or under a continuous flow

of inert gas), carefully weigh and add a known mass of sodium silicide powder to the reaction
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vessel.

Reaction Initiation: Begin stirring the sodium silicide powder. Start the controlled addition of

deionized water at a predetermined flow rate using the syringe pump. A micro-spray

distribution system is recommended to increase the active reaction area.[3]

Reaction Monitoring and Control:

Continuously monitor the temperature and pressure inside the reaction vessel.

Control the rate of hydrogen generation by adjusting the water addition rate.

Maintain the reaction temperature within a desired range by adjusting the cooling bath.

Gas Collection: Collect the generated hydrogen gas using a suitable method, such as a gas

burette or a gas bag, to measure the total volume produced.

Reaction Termination: Once the desired amount of hydrogen has been generated or the

reaction is complete, stop the addition of water.

System Purge: Purge the system again with an inert gas to remove any remaining hydrogen.

By-product Removal: Carefully and safely remove the sodium silicate by-product from the

reaction vessel.

Protocol 2: Quantification of Hydrogen Yield
This protocol outlines the procedure to determine the hydrogen yield from the reaction.

2.1. Method:

The volume of hydrogen gas generated is measured, and the mass is calculated using the

ideal gas law. The experimental hydrogen yield is then compared to the theoretical yield.

2.2. Procedure:

Record the ambient temperature and pressure.

Measure the total volume of hydrogen gas collected from Protocol 1.
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Calculate the moles of hydrogen produced using the ideal gas law (PV=nRT).

Convert the moles of hydrogen to the mass of hydrogen.

Calculate the theoretical mass of hydrogen that should be produced based on the initial

mass of sodium silicide and the stoichiometry of the reaction.

Calculate the hydrogen yield as a percentage:

Yield (%) = (Experimental mass of H₂ / Theoretical mass of H₂) x 100

Protocol 3: Analysis of Hydrogen Purity using Gas
Chromatography (GC)
This protocol describes the analysis of the generated hydrogen gas for purity using a Gas

Chromatograph with a Thermal Conductivity Detector (TCD).

3.1. Materials and Equipment:

Gas Chromatograph (GC) equipped with a Thermal Conductivity Detector (TCD)

Appropriate GC column for separating hydrogen from potential impurities (e.g., a molecular

sieve column)

Carrier gas (e.g., Argon or Nitrogen)

Gas-tight syringe for sample injection

Calibration gas standard containing a known concentration of hydrogen

3.2. GC-TCD Operating Conditions (Example):

Column: Molecular Sieve 5Å

Carrier Gas: Argon

Injector Temperature: 120°C
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Detector Temperature: 150°C

Oven Temperature Program: Isothermal at 50°C

Flow Rate: 30 mL/min

3.3. Procedure:

GC System Preparation: Set up the GC-TCD system according to the manufacturer's

instructions and the specified operating conditions. Allow the system to stabilize.

Calibration: Inject a known volume of the hydrogen calibration gas standard into the GC.

Record the retention time and peak area of the hydrogen peak.

Sample Collection: Collect a sample of the hydrogen gas produced in Protocol 1 in a gas-

tight syringe.

Sample Injection: Inject a known volume of the sample gas into the GC.

Data Acquisition and Analysis:

Record the chromatogram.

Identify the hydrogen peak based on its retention time.

Integrate the peak area of the hydrogen peak.

Identify and quantify any impurity peaks by comparing their retention times and peak

areas to those of known standards.

Calculate the purity of the hydrogen sample as a percentage of the total peak area. A

purity of 99.99% has been verified using gas chromatography.[3]

Mandatory Visualizations
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Caption: Experimental workflow for hydrogen generation and analysis.
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Caption: Logical relationship of the sodium silicide hydrolysis reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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